Cas no 71732-94-0 (1,3-Propanediamine,N1-dodecyl-, hydrochloride (1:?))

1,3-Propanediamine,N1-dodecyl-, hydrochloride (1:?) structure
71732-94-0 structure
Product Name:1,3-Propanediamine,N1-dodecyl-, hydrochloride (1:?)
CAS No:71732-94-0
MF:C15H35ClN2
MW:278.904803514481
CID:574855
PubChem ID:3018247
Update Time:2025-04-19

1,3-Propanediamine,N1-dodecyl-, hydrochloride (1:?) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine,N1-dodecyl-, hydrochloride (1:?)
    • N-Dodecylpropane-1,3-diamine hydrochloride
    • N'-dodecylpropane-1,3-diamine,hydrochloride
    • DTXSID30992348
    • NS00091017
    • NSC-28753
    • N~1~-Dodecylpropane-1,3-diamine--hydrogen chloride (1/1)
    • 71732-94-0
    • EINECS 275-923-7
    • N1-Dodecylpropane-1,3-diamine xhydrochloride
    • SCHEMBL11532769
    • NSC28753
    • Inchi: 1S/C15H34N2.ClH/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16;/h17H,2-16H2,1H3;1H
    • InChI Key: HCHBZCWDQZSHBL-UHFFFAOYSA-N
    • SMILES: Cl.N(CCCN)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 278.24915
  • Monoisotopic Mass: 278.2488768g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 14
  • Complexity: 126
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • Boiling Point: 326°C at 760 mmHg
  • Flash Point: 176.7°C
  • PSA: 38.05
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